![molecular formula C19H20N2O4S B4680844 N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine](/img/structure/B4680844.png)
N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine
Overview
Description
N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine involves the inhibition of specific enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It also modulates the immune response by regulating the activity of immune cells and cytokines.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce inflammation. It also modulates the immune response by regulating the activity of immune cells and cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine is its potential applications in various fields, including cancer research and immunology. However, one of the limitations of this compound is its limited solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the investigation of the compound's potential applications in the treatment of other diseases, such as autoimmune diseases. Additionally, further research is needed to elucidate the compound's mechanism of action and to identify potential drug targets.
Scientific Research Applications
N-(3-methoxypropyl)-2-phenyl-4-(phenylsulfonyl)-1,3-oxazol-5-amine has been extensively studied due to its potential applications in various fields. It has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells. It also has potential applications in the treatment of inflammation and autoimmune diseases.
properties
IUPAC Name |
4-(benzenesulfonyl)-N-(3-methoxypropyl)-2-phenyl-1,3-oxazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4S/c1-24-14-8-13-20-18-19(26(22,23)16-11-6-3-7-12-16)21-17(25-18)15-9-4-2-5-10-15/h2-7,9-12,20H,8,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCLHZDXQNJJPTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1=C(N=C(O1)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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